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Compound of Interest

Compound Name: Furalaxyl

Cat. No.: B1674189 Get Quote

This technical support center provides troubleshooting guides, frequently asked questions

(FAQs), and detailed experimental protocols for researchers, scientists, and drug development

professionals working on furalaxyl resistance in Plasmopara viticola, the causal agent of

grapevine downy mildew.

Frequently Asked Questions (FAQs)
Q1: What is furalaxyl and what is its mode of action against Plasmopara viticola?

Furalaxyl is a systemic fungicide belonging to the phenylamide (PA) chemical class.

Phenylamides are classified under the Fungicide Resistance Action Committee (FRAC) Code

4.[1][2] Their specific mode of action is the inhibition of ribosomal RNA (rRNA) synthesis, which

primarily impacts hyphal growth and the formation of sporangia in oomycetes like P. viticola.[1]

[2] This site-specific action, while effective, makes them prone to resistance development.[2][3]

Q2: What is the molecular mechanism of furalaxyl resistance in P. viticola?

Unlike other fungicide classes such as Quinone outside Inhibitors (QoIs) or Carboxylic Acid

Amides (CAAs) where specific point mutations conferring resistance are well-documented (e.g.,

G143A for QoIs, G1105S for CAAs), the precise molecular mechanism and the specific gene

mutations responsible for phenylamide resistance in P. viticola remain unclear.[1][4][5]

Resistance may involve one or two major genes and potentially several minor genes, but the

exact site of mutation has not yet been mapped.[2] Therefore, resistance detection relies

primarily on phenotypic bioassays rather than molecular diagnostics.
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Q3: How can I determine if my P. viticola isolates are resistant to furalaxyl?

The most common method is to conduct a leaf disc bioassay.[1][5] This involves treating

grapevine leaf discs with a range of furalaxyl concentrations, inoculating them with P. viticola

sporangia, and observing the level of sporulation after an incubation period. A lack of growth

inhibition at a known discriminatory dose indicates resistance. For a detailed methodology,

refer to the "Experimental Protocols" section below.

Q4: What are the primary strategies for managing furalaxyl resistance in experimental and

field settings?

Fungicide resistance management aims to reduce the selection pressure on the pathogen

population.[6] Key strategies include:

Alternation: Avoid consecutive applications of fungicides from the same FRAC group.

Alternate phenylamides (Group 4) with fungicides that have different modes of action.[7]

Mixtures: Apply furalaxyl in a tank mix with an effective, non-cross-resistant partner

fungicide, preferably a multi-site inhibitor which has a low risk of resistance development.[3]

[8]

Limiting Applications: Restrict the total number of phenylamide applications per season to

reduce the selection window for resistant strains.[3]

Preventative Use: Apply fungicides preventatively based on disease risk models rather than

curatively after symptoms appear, as this reduces the overall pathogen population size.[3][7]

Troubleshooting Guides
Problem: My standard furalaxyl treatment is failing to control P. viticola infection in my

experiments.

Initial Assessment: This is a strong indicator of "practical resistance," where the fungicide is

no longer effective under normal use conditions. The first step is to confirm this observation

with a controlled laboratory assay.

Recommended Action:
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Isolate the Pathogen: Collect sporangia from the infected plant material.

Conduct a Bioassay: Perform a leaf disc bioassay (see protocol below) using your isolate.

Include a known furalaxyl-sensitive P. viticola strain as a control.

Analyze Results: Compare the EC50 values (the concentration of fungicide that inhibits

50% of pathogen growth) of your isolate to the sensitive control. A significant increase in

the EC50 value confirms resistance. In a study in Georgia, for example, no reduced

sensitivity to the phenylamide mefenoxam was found when tested at a discriminatory dose

of 10 mg/ml.[5]

Problem: The results from my leaf disc bioassays are inconsistent or not reproducible.

Potential Causes & Solutions:

Leaf Viability: Use young, fully expanded, healthy leaves from unsprayed, susceptible

grapevine cultivars. Leaf age and health can significantly impact pathogen growth.

Inoculum Density: Standardize the concentration of the sporangia suspension used for

inoculation. Too high a density can overwhelm the fungicide, while too low a density can

lead to patchy or no growth.

Fungicide Preparation: Use freshly prepared serial dilutions of the fungicide from a

certified analytical standard. Ensure complete dissolution in the solvent before diluting in

water.

Environmental Conditions: Maintain consistent high humidity (>95%) and a stable

temperature (e.g., 20-22°C) during incubation. Fluctuations can affect both pathogen

growth and fungicide stability.[9]

Replication: Use a sufficient number of replicate discs for each concentration and control

to ensure statistical validity.[9]

Problem: I have confirmed high levels of phenylamide resistance. What are my next steps for

controlling P. viticola?
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Immediate Action: Discontinue the use of all phenylamide fungicides (FRAC Group 4) as a

standalone treatment, as cross-resistance exists among all active ingredients in this group.

[2]

Alternative Control Strategies:

Switch FRAC Groups: Select effective fungicides from different FRAC groups with distinct

modes of action.

Implement Mixtures: If phenylamides are to be used as part of a resistance management

strategy, they must be mixed with a non-cross-resistant partner fungicide.[3][8]

Consult FRAC Guidelines: Refer to the latest Fungicide Resistance Action Committee

recommendations for managing resistance in oomycetes.

Data Presentation
Table 1: Fungicide Classes for Alternation or Mixture with Phenylamides against P. viticola
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FRAC Code
Chemical
Group

Mode of Action
Example
Active
Ingredients

Resistance
Risk

4
Phenylamides

(PAs)

rRNA synthesis

inhibition

Furalaxyl,

Metalaxyl,

Mefenoxam

High

11
Quinone outside

Inhibitors (QoIs)

Inhibits

mitochondrial

respiration at

Complex III

Azoxystrobin,

Kresoxim-methyl
High[3]

40
Carboxylic Acid

Amides (CAAs)

Inhibits cellulose

synthesis

Dimethomorph,

Mandipropamid
Moderate[3]

21
Quinone inside

Inhibitors (QiIs)

Inhibits

mitochondrial

respiration at

Complex III

Cyazofamid Moderate to High

M01 Copper-based
Multi-site contact

activity

Copper

hydroxide
Low

M03
Dithiocarbamate

s

Multi-site contact

activity

Mancozeb,

Metiram
Low[7]

Table 2: Example Sensitivity Profiles for P. viticola to Phenylamides

Note: Specific EC50 values for furalaxyl are not readily available in recent literature. Data is

often presented qualitatively based on growth at a discriminatory dose. Resistant strains can

show little to no inhibition at concentrations where sensitive strains are fully controlled.
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Isolate Type
Phenylamide
Concentration

Expected
Sporulation Level

Interpretation

Sensitive (Wild-Type) 0.1 µg/mL < 50% of control Sensitive

Sensitive (Wild-Type) 1.0 µg/mL No sporulation Sensitive

Resistant 1.0 µg/mL > 50% of control Reduced Sensitivity

Highly Resistant 100 µg/mL > 50% of control High-level Resistance

Experimental Protocols
Protocol 1: Leaf Disc Bioassay for Furalaxyl Sensitivity

This protocol is adapted from methodologies used for assessing fungicide sensitivity in P.

viticola.[1][5][9]

1. Materials:

Young, healthy grapevine leaves (susceptible cultivar, e.g., Vitis vinifera cv. 'Chasselas').

P. viticola isolates (field isolate and a known sensitive reference strain).

Furalaxyl analytical standard.

Sterile distilled water, appropriate solvent (e.g., acetone or DMSO).

Petri dishes or multi-well plates lined with moist filter paper.

Cork borer (1.5-2 cm diameter).

Hemocytometer or spectrophotometer for spore counting.

Incubation chamber with controlled temperature and humidity.

2. Procedure:

Leaf Disc Preparation:
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Collect young, fully expanded leaves. Wash them thoroughly with deionized water and pat

dry.

Using a cork borer, cut discs from the leaf lamina, avoiding major veins.

Place discs abaxial (underside) up in Petri dishes or plates lined with wet filter paper.

Fungicide Preparation:

Prepare a stock solution of furalaxyl (e.g., 10,000 µg/mL) in a suitable solvent.

Perform serial dilutions in sterile distilled water to achieve the desired final concentrations

(e.g., 0, 0.01, 0.1, 1, 10, 100 µg/mL). Include a solvent-only control.

Inoculum Preparation:

Gently wash sporangia from freshly sporulating lesions into cold (4°C) sterile distilled

water.

Adjust the sporangia concentration to 5 x 10⁴ sporangia/mL using a hemocytometer.

Keep the suspension on ice to prevent premature zoospore release.

Inoculation and Treatment:

Apply a small droplet (e.g., 20 µL) of the sporangia suspension to the center of each leaf

disc.

Allow the inoculum to air-dry for 1-2 hours.

Apply an equal volume (e.g., 20 µL) of the corresponding furalaxyl dilution (or control

solution) on top of the dried inoculum spot.

Incubation:

Seal the plates to maintain high humidity.

Incubate at 20-22°C with a photoperiod (e.g., 16h light / 8h dark) for 6-7 days.
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3. Assessment:

Visually assess the percentage of the leaf disc surface covered by new sporulation for each

treatment.

Calculate the percent inhibition relative to the untreated control.

Use probit analysis or non-linear regression to determine the EC50 value for each isolate.

Mandatory Visualizations
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Caption: Workflow for the identification and management of furalaxyl resistance.
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Caption: Simplified mode of action of furalaxyl (a phenylamide fungicide).
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Caption: Comparison of fungicide application strategies to manage resistance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Overcoming Furalaxyl
Resistance in Plasmopara viticola]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674189#overcoming-furalaxyl-resistance-in-
plasmopara-viticola]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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